Cas no 880-38-6 (4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis-)

• Product Name: 4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis-
• CAS No: 880-38-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 647727
• PubChem ID: 12841220
• Update Time: 2025-04-19

4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis- Chemical and Physical Properties

Names and Identifiers

• 4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis-
• (4aR,8aR)-8a-methyl-6-oxo-2,3,4,5,7,8-hexahydro-1H-naphthalene-4a-carbonitrile
• VDTIJFRUZIAMNB-NEPJUHHUSA-N
• 880-38-6
• DTXSID20511209
• 8a-Methyl-3-oxooctahydro-4a(2H)-naphthalenecarbonitrile #
• (4aR,8aR)-8a-Methyl-3-oxooctahydronaphthalene-4a(2H)-carbonitrile
• cis-8a-Methyl-3-oxodecahydro-4a-naphthalenecarbonitrile

• Inchi： 1S/C12H17NO/c1-11-5-2-3-6-12(11,9-13)8-10(14)4-7-11/h2-8H2,1H3/t11-,12+/m1/s1
• InChI Key： VDTIJFRUZIAMNB-NEPJUHHUSA-N
• SMILES： O=C1CC[C@@]2(C)CCCC[C@@]2(C#N)C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.82968